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Compound of Interest

Compound Name: (1-Ethylpropyl)benzene

Cat. No.: B072659

Proper disposal of (1-Ethylpropyl)benzene, also known as 3-Phenylpentane, is critical to
ensure laboratory safety and environmental protection. As a flammable liquid, it must be
managed as hazardous waste and handled in accordance with established protocols. This
guide provides detailed procedures for its safe disposal, targeting laboratory and research
professionals.

Chemical and Physical Properties

A summary of key quantitative data for (1-Ethylpropyl)benzene is provided below for easy
reference.

Property Value Reference
CAS Number 1196-58-3 [11[21[3]
Molecular Formula CiiH1e [1][2]
Molecular Weight 148.25 g/mol [1][2]
Appearance (.:oI?rIess to light yellow clear o

liquid
Boiling Point 191 °C [1]
Specific Gravity 0.86 (20/20) [1]
Refractive Index 1.49 [1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b072659?utm_src=pdf-interest
https://www.benchchem.com/product/b072659?utm_src=pdf-body
https://www.benchchem.com/product/b072659?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/E0305
https://www.calpaclab.com/1-ethylpropyl-benzene-min-99-gc-1-ml/ala-e156313-1ml
https://labproinc.com/products/1-ethylpropylbenzene-1ml-e0305-1ml
https://www.tcichemicals.com/OP/en/p/E0305
https://www.calpaclab.com/1-ethylpropyl-benzene-min-99-gc-1-ml/ala-e156313-1ml
https://www.tcichemicals.com/OP/en/p/E0305
https://www.calpaclab.com/1-ethylpropyl-benzene-min-99-gc-1-ml/ala-e156313-1ml
https://www.tcichemicals.com/OP/en/p/E0305
https://www.tcichemicals.com/OP/en/p/E0305
https://www.tcichemicals.com/OP/en/p/E0305
https://www.tcichemicals.com/OP/en/p/E0305
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Transportation for Disposal

For disposal, (1-Ethylpropyl)benzene is classified under the following transport regulations.

Regulation Identifier Class Packing Group
UN Number UN3295 3 1]

Hydrocarbons, liquid,
DOT Name 3 11

n.o.s.

(Data sourced from[1][3])

Disposal Protocol

The primary protocol for (1-Ethylpropyl)benzene is to dispose of it as hazardous chemical
waste through an approved waste disposal contractor.[1][4] It must not be discharged into
sewers or drains, nor should it be allowed to evaporate in a fume hood as a method of
disposal.[5][6][7][8]

Step-by-Step Disposal Procedure
o Waste Identification and Segregation:

o Treat all (1-Ethylpropyl)benzene and materials contaminated with it as hazardous waste.

[51[6]
o Segregate it from incompatible materials, such as strong oxidizing agents.[4]
» Container Selection and Labeling:

o Collect liquid waste in a suitable, tightly closed, and properly sealed container to prevent
leaks and evaporation.[4][6][9] The container must be chemically compatible with
alkylbenzenes.

o As soon as waste is added, label the container with a "Hazardous Waste" tag. Clearly
identify the contents as "(1-Ethylpropyl)benzene" and list any other constituents.
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o Waste Storage in the Laboratory:

o Store the waste container in a designated, well-ventilated area, such as a satellite
accumulation area or a chemical storage cabinet.[1][4][9]

o The storage location should be cool and away from heat, sparks, open flames, and other
ignition sources.[1][9]

o Ensure the container is stored within secondary containment to manage potential leaks.[6]
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) or Office of Clinical and
Research Safety (OCRS) department to schedule a pickup for the hazardous waste.[5][7]

o Do not accumulate more than 55 gallons of hazardous waste in the laboratory.[6]

Spill Management Protocol

Accidental spills must be managed immediately, and all cleanup materials must be disposed of
as hazardous waste.[5][6]

¢ Immediate Response:

o Evacuate personnel from the immediate spill area.

o Remove all sources of ignition.[4][10]

o Ensure the area is well-ventilated, but avoid breathing vapors.[7]
e Containment and Cleanup:

o For small spills, absorb the liquid with an inert absorbent material such as dry sand, earth,
silica gel, or a universal binder.[4][11][12] Do not use combustible materials like sawdust.

o Use non-sparking tools and explosion-proof equipment during cleanup.[4][9]

o Do not flush spills into surface water or the sanitary sewer system.[4][7][13]
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» Disposal of Spill Debris:

o Collect all contaminated absorbent materials and personal protective equipment (PPE)

into a suitable, sealable container.[7]

o Label the container as hazardous waste, clearly identifying the contents (e.g., "Absorbent

materials with (1-Ethylpropyl)benzene").

o Arrange for disposal through your institution's hazardous waste program.[7]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of (1-

Ethylpropyl)benzene in a laboratory setting.

Standard Disposal Workflow

Waste Generation
((2-Ethylpropylbenzene)

Segregate & Collect in
Compatible Container

Spill Response Protocol

Spill Oceurs

Collect Cleanup Debris
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Arrange Pickup via
EHS/OCRS Program

Figure 1. Disposal workflow for (1-Ethylpropyl)benzene.
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Figure 1. Disposal workflow for (1-Ethylpropyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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